Cas no 91494-44-9 (1-(3-chloropropanoyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(3-chloropropanoyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 91494-44-9
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• MDL: MFCD02054853
• CID: 1072085
• PubChem ID: 5220968
• Update Time: 2025-04-20

1-(3-chloropropanoyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(3,4-dihydroquinolin-1(2H)-yl)propan-1-one
• 1-(3-Chloropropanoyl)-1,2,3,4-tetrahydroquinoline
• 3-chloro-1-(3,4-dihydro-2H-quinolin-1-yl)propan-1-one
• 1-<3-Chlor-propionyl>-1,2,3,4-tetrahydro-chinolin
• 6351-45-7
• 91494-44-9
• DTXSID90979736
• CS-0316890
• MFCD02054853
• LS-05220
• AKOS000136592
• 3-chloro-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one
• FT-0684076
• SCHEMBL5251752
• DB-088509
• STK417948
• ALBB-016627
• Quinoline, 1-(3-chloro-1-oxopropyl)-1,2,3,4-tetrahydro-
• 1-(3-chloropropanoyl)-1,2,3,4-tetrahydroquinoline

• MDL： MFCD02054853
• Inchi： 1S/C12H14ClNO/c13-8-7-12(15)14-9-3-5-10-4-1-2-6-11(10)14/h1-2,4,6H,3,5,7-9H2
• InChI Key： STUVQWRFSPZHGV-UHFFFAOYSA-N
• SMILES： ClCCC(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 223.07600
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.65970

1-(3-chloropropanoyl)-1,2,3,4-tetrahydroquinoline Security Information

• HazardClass：IRRITANT